Cas no 848555-20-4 (2-(tert-Butyl)thiazole-4-carbonitrile)

• Product Name: 2-(tert-Butyl)thiazole-4-carbonitrile
• CAS No: 848555-20-4
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 3166792
• PubChem ID: 82652592
• Update Time: 2025-04-21

2-(tert-Butyl)thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 848555-20-4
• 2-(tert-Butyl)thiazole-4-carbonitrile
• SCHEMBL19000973

• Inchi： 1S/C8H10N2S/c1-8(2,3)7-10-6(4-9)5-11-7/h5H,1-3H3
• InChI Key： BZCQPRZOYPBXER-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 166.05646950Da
• Monoisotopic Mass: 166.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles